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Compound of Interest

Compound Name: Pencycuron

Cat. No.: B1679227 Get Quote

Application Notes and Protocols for Pencycuron
Analysis
This document provides detailed application notes and protocols for the analysis of

pencycuron, a non-systemic phenylurea fungicide. It is intended for researchers, scientists,

and professionals involved in drug development and residue analysis.

Pencycuron Analytical Standards and Reference
Materials
High-purity analytical standards and certified reference materials are essential for accurate

quantification of pencycuron residues in various matrices. Several suppliers offer pencycuron
standards with certified purity.

Available Pencycuron Standards:
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Supplier Product Name Grade CAS Number

HPC Standards

GmbH
Pencycuron

ISO 17034 Reference

Material
66063-05-6

Sigma-Aldrich
Pencycuron,

PESTANAL®
Analytical Standard 66063-05-6

LGC Standards Pencycuron-PB-amine Reference Material 66063-15-8

MedKoo Biosciences Pencycuron >98% purity 66063-05-6

Mechanism of Action
Pencycuron is a non-systemic fungicide with protective action, primarily effective against

diseases caused by Rhizoctonia solani and Pellicularia spp.[1][2]. Its mode of action involves

the inhibition of mitosis and cell division in the target fungi[1][3]. It has been reported to disrupt

the cytoskeleton of microtubules during mitosis[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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